Cas no 305338-18-5 (3-(3,6-diiodo-9H-carbazol-9-yl)propanenitrile)

• Product Name: 3-(3,6-diiodo-9H-carbazol-9-yl)propanenitrile
• CAS No: 305338-18-5
• MF: C₁₅H₁₀I₂N₂
• MW: 472.062247753143
• CID: 5771444
• PubChem ID: 3270476
• Update Time: 2023-11-21

3-(3,6-diiodo-9H-carbazol-9-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• F1021-0700
• 3-(3,6-Diiodo-carbazol-9-yl)-propionitrile
• AKOS002242843
• STK927026
• 305338-18-5
• 3-(3,6-diiodocarbazol-9-yl)propanenitrile
• 3-(3,6-diiodo-9H-carbazol-9-yl)propanenitrile
• 9H-Carbazole-9-propanenitrile, 3,6-diiodo-

• Inchi： 1S/C15H10I2N2/c16-10-2-4-14-12(8-10)13-9-11(17)3-5-15(13)19(14)7-1-6-18/h2-5,8-9H,1,7H2
• InChI Key： LGHRNUMJBSKOIB-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)C1C=C(C=CC=1N2CCC#N)I

Computed Properties

• Exact Mass: 471.89334g/mol
• Monoisotopic Mass: 471.89334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 2.04±0.1 g/cm3(Predicted)
• Boiling Point: 506.0±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles